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Compound of Interest

Compound Name: Nonylamine

Cat. No.: B085610 Get Quote

Ensuring safety and compliance in the disposal of nonylamine is critical for protecting

personnel and the environment. Nonylamine, also known as 1-aminononane, is a corrosive

and hazardous chemical that requires careful handling and adherence to specific disposal

protocols. This guide provides essential information on its proper disposal, emphasizing safety

and regulatory compliance.

Nonylamine is classified as a hazardous substance due to its multiple risk factors. It is

corrosive, capable of causing severe skin burns and eye damage.[1][2][3] Additionally, it is

harmful if swallowed, inhaled, or in contact with the skin, and poses a significant threat to

aquatic life.[1][2][3] Therefore, it must be managed as hazardous waste, in accordance with all

applicable local, regional, and national regulations.[1]

Immediate Safety and Handling for Disposal
Before beginning any disposal-related activities, it is imperative to be equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to:

Protective Gloves: Chemical-resistant gloves are essential.

Protective Clothing: A lab coat or chemical-resistant apron should be worn.

Eye and Face Protection: Safety goggles and a face shield are mandatory to protect against

splashes.[2]
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Step-by-Step Disposal Procedure
The disposal of nonylamine should not involve on-site chemical treatment or neutralization by

untrained personnel. The recommended and safest approach is to engage a licensed

hazardous waste disposal company. The following steps outline the proper procedure for

preparing nonylamine for disposal:

Waste Identification and Classification:

Clearly identify the waste as "Hazardous Waste - Nonylamine."

Nonylamine is categorized under UN number UN2735, with the proper shipping name

"AMINES, LIQUID, CORROSIVE, N.O.S. (n-nonylamine)." It falls under Hazard Class 8

(Corrosive substances).[1][4]

Containment:

Store waste nonylamine in a dedicated, properly sealed, and clearly labeled container.

The container must be compatible with nonylamine and in good condition to prevent

leaks or spills.

Labeling:

The waste container must be labeled with the words "Hazardous Waste" and a clear

identification of the contents ("Nonylamine").

Include the associated hazard symbols (e.g., corrosive, harmful, environmentally

hazardous).

Storage:

Store the sealed waste container in a designated, well-ventilated hazardous waste

accumulation area.

Ensure the storage area is secure and away from incompatible materials, heat, sparks,

and open flames.[1]
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Arranging for Disposal:

Contact a certified hazardous waste disposal contractor to arrange for pickup and proper

disposal.

Provide the contractor with the Safety Data Sheet (SDS) for nonylamine to ensure they

are fully aware of the material's hazards.

Spill Management
In the event of a nonylamine spill, immediate and appropriate action is crucial to mitigate risks:

Evacuate and Secure: Evacuate all non-essential personnel from the spill area and ensure

adequate ventilation. Remove all sources of ignition.[1]

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to

soak up the liquid.[1]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal as hazardous waste.[1]

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to the appropriate safety personnel or department.

Quantitative Hazard Data
The following table summarizes key quantitative data related to the hazards of nonylamine,

extracted from safety data sheets.
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Hazard Metric Value Reference

Oral Toxicity Acute Tox. 4 [1][3]

Dermal Toxicity Acute Tox. 4 [1][3]

Inhalation Toxicity Acute Tox. 4 [1][3]

Skin Corrosion/Irritation Category 1B [1][3][5]

Aquatic Toxicity (Acute) Category 1 [3][5]

Flash Point 74 °C (165.2 °F) - closed cup [5][6]

Visualizing the Disposal Workflow
To further clarify the procedural flow for the proper disposal of nonylamine, the following

diagram outlines the key steps and decision points.
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Caption: Workflow for the proper disposal of nonylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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